![molecular formula C15H10Cl2N4O B1414265 3,4-Dichloro-N'-[-imidazo[1,2-a]pyridin-6-ylmethylene]benzohydrazide CAS No. 2197064-23-4](/img/structure/B1414265.png)
3,4-Dichloro-N'-[-imidazo[1,2-a]pyridin-6-ylmethylene]benzohydrazide
Overview
Description
3,4-Dichloro-N’-[-imidazo[1,2-a]pyridin-6-ylmethylene]benzohydrazide is a chemical compound with the molecular formula C15H10Cl2N4O . It’s recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound is based on the imidazo[1,2-a]pyridine scaffold, which is an important fused bicyclic 5–6 heterocycle . This moiety is also useful in material science because of its structural character .Scientific Research Applications
Antiglycation and Antioxidant Potential : Imidazo[4,5-b]pyridine benzohydrazones, which are structurally related to the compound , have been synthesized and evaluated for their antiglycation activity and antioxidative potential. Compounds with di and trihydroxy substitutions showed significant antiglycation activity, indicating a correlation between antiglycation activities and antioxidative effects (Taha et al., 2015).
Synthesis and Biological Activity as Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents. While these compounds did not show significant antisecretory activity, several demonstrated good cytoprotective properties in models of gastric ulceration (Starrett et al., 1989).
Synthesis of Substituted Imidazo[1,2-α]pyridines as Probes for Peripheral Benzodiazepine Receptors : Imidazo[1,2-α]pyridines have been synthesized as high affinity and selective ligands for Peripheral Benzodiazepine Receptors (PBR), indicating their potential for studying PBR in vivo using SPECT (Katsifis et al., 2000).
Synthesis and Medicinal Relevance of C2-Functionalized Imidazo[1,2-a]pyridines : C2-functionalized derivatives of Imidazo[1,2-a]pyridine have been explored for their biological profile. These derivatives are challenging to synthesize due to the stability of electrophilic attack on the C3 position of imidazopyridine, but their potential medicinal applications are significant, as indicated by the commercialization of drugs like Zolimidine and Miroprofen (Sharma & Prasher, 2022).
Antineoplastic Activity of Benzimidazole Condensed Ring Systems : Benzimidazole condensed ring systems, including substituted 3,4-dihydro- and 1,2,3,4-tetrahydro-benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, have been synthesized and evaluated for antineoplastic activity, showing promise in this area (Abdel-Hafez, 2007).
Future Directions
Properties
IUPAC Name |
3,4-dichloro-N-[(E)-imidazo[1,2-a]pyridin-6-ylmethylideneamino]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N4O/c16-12-3-2-11(7-13(12)17)15(22)20-19-8-10-1-4-14-18-5-6-21(14)9-10/h1-9H,(H,20,22)/b19-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLXIHOGYMYSOB-UFWORHAWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NN=CC2=CN3C=CN=C3C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C(=O)N/N=C/C2=CN3C=CN=C3C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
